Cas no 131074-12-9 (3-(Hydrazinylmethyl)benzo[d]isoxazole)

• Product Name: 3-(Hydrazinylmethyl)benzo[d]isoxazole
• CAS No: 131074-12-9
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 898493
• Update Time: 2023-08-02

3-(Hydrazinylmethyl)benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole,3-(hydrazinomethyl)-(9CI)
• 3-(hydrazinylmethyl)benzo[d]isoxazole
• 3-(Hydrazinylmethyl)benzo[d]isoxazole

• Inchi： 1S/C8H9N3O/c9-10-5-7-6-3-1-2-4-8(6)12-11-7/h1-4,10H,5,9H2
• InChI Key： VJGCLCYYNKBLGE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CNN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 64.099